Cas no 123-86-4 (Butyl Acetate,Dehydrated)

Butyl Acetate,Dehydrated structure

Product Name:Butyl Acetate,Dehydrated

CAS No:123-86-4

Molecular Formula:C₆H₁₂O₂

Molecular Weight:116.158282279968

MDL:MFCD00009445

CID:36101

PubChem ID:31272

Butyl Acetate,Dehydrated Properties

Names and Identifiers

- 1-Acetoxybutane
- ACETIC ACID BUTYL ESTER
- ACETIC ACID N-BUTYL ESTER
- BUTANYL ACETATE
- BUTYL ACETATE
- Butyl ethanoate
- FEMA 2174
- 1-Butyl acetate
- Acetate de butyle
- acetatedebutyle(french)
- Butile
- Butile(acetati di)
- Butyl ester of acetic acid
- Butyl ester, acetic acid
- Butylacetat
- Butylacetaten
- n-Butyl acetate
- butanol acetate
- Butyl acetate solution
- n-Butyl ethanoate
- Butyle
- butylacetates
- octann-butylu
- femanumber2174
- BUTYLE ACETATE
- Butyl Acetate,Dehydrated
- Butyl acetate
- Butyl acetate 99%, SuperDry, Water≤50 ppm (by K.F.)
- Butyl acetate 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
- Butyl acetate(n-Butyl acetate)
- Butyl acetate, anhydrous, >=99%
- n-Butyl acetate, HPLC Grade
- normal-butyl acetate
- A0024
- F0001-0371
- Q-200771
- Butyl acetate, >=99%, FCC, FG
- Q411073
- Butile (acetati di)
- nButyl acetate (natural)
- n-Butyl acetate, ACS reagent
- NS00009199
- EINECS 204-658-1
- CHEMBL284391
- Butylester kyseliny octove [Czech]
- NSC9298
- Butyl acetate, natural, >=98%, FG
- CCRIS 2287
- nBuOAc
- BUTYL ACETATE [FCC]
- A805161
- Essigsaeure-n-butylester
- BRN 1741921
- Butyl acetate, LR, >=98%
- CH3COO(CH2)3CH3
- ACETIC ACID,BUTYL ESTER
- nButyl ethanoate
- n-Butyl acetate (natural)
- DTXCID101982
- BUTYL ACETATE (MART.)
- 1Butyl acetate
- Butyl acetate (OSHA)
- Acetic Acid Butyl Ester
- Octan n-butylu
- Acetic acid, n-butyl ester
- 8JZ
- 464P5N1905
- Butyl acetate, AR, 99.5%
- BUTYL ACETATE (N)
- Butyle (acetate de) [French]
- FEMA NUMBER 2174
- Butyl acetate, ACS reagent, >=99.5%
- Butyl acetate, analytical standard
- AcOBu
- DTXSID3021982
- Butyl acetate, for HPLC, 99.7%
- J-004991
- Acetic acid n-butyl ester
- NCGC00258605-01
- NSC 9298
- N-BUTYL ACETATE
- Butyl acetate, n-
- Butylacetaten [Dutch]
- Butyl acetate, United States Pharmacopeia (USP) Reference Standard
- n-BuOAc
- Butyl acetate, >=99.5%, suitable for atomic absorption spectrometry
- MFCD00009445
- EN300-21265
- Octan n-butylu [Polish]
- FEMA NO. 2174
- n-Butyl acetate, analytical standard
- NSC-9298
- n-Butyl acetate [UN1123] [Flammable liquid]
- Butyl acetate, ReagentPlus(R), 99.5%
- BUTYL ACETATE [FHFI]
- Butyl acetate, puriss. p.a., ACS reagent
- BuOAc
- N-BUTYL ACETATE [MI]
- Butyl acetate, ampule of 100 mg
- n-Butylacetate
- 1-Butanol, acetate
- UNII-464P5N1905
- n-Butylacetate 100 microg/mL in Acetonitrile
- 123-86-4
- Acetic acid nbutyl ester
- Butylacetat [German]
- Tox21_201052
- WLN: 4OV1
- Butyl acetate, Pharmaceutical Secondary Standard; Certified Reference Material
- BUTYL ACETATE [USP-RS]
- 1-acetoxybutane
- J-519958
- A0228
- NCGC00091573-01
- Butylester kyseliny octove
- 1-Butylacetate
- N-BUTYL ACETATE [HSDB]
- 4-02-00-00143 (Beilstein Handbook Reference)
- Butyle (acetate de)
- TRIBUTYL ACETYLCITRATE IMPURITY E (EP IMPURITY)
- CHEBI:31328
- CAS-123-86-4
- NCGC00091573-02
- TRIBUTYL ACETYLCITRATE IMPURITY E [EP IMPURITY]
- for HPLC, inverted exclamation markY99.7%(GC)
- BUTYL ACETATE (USP-RS)
- HSDB 152
- Acetate de butyle [French]
- SCHEMBL14969
- AI3-00406
- nButyl acetate
- Butyle(acetate de)
- n-Butyl acetate, Semiconductor Grade
- AKOS000120198
- n-Butyl acetate Biochemical grade
- Octan nbutylu
- BUTYL ACETATE [MART.]
- STL282735
- Butyl acetate, SAJ first grade, >=98.0%
- n-Butyl acetate (ACGIH:OSHA)
- Butylazetat
- BUTYL ACETATE [INCI]
- Butyl acetate, JIS special grade, >=99.0%
- BUTYL ESTER ACETIC ACID
- EC 204-658-1
- Butile (acetati di) [Italian]
- Acetic acid, butyl ester
- Essigsaeurebutylester
- +Expand
- MDL： MFCD00009445
- InChIKey： DKPFZGUDAPQIHT-UHFFFAOYSA-N
- Inchi： 1S/C6H12O2/c1-3-4-5-8-6(2)7/h3-5H2,1-2H3
- SMILES： CCCCOC(=O)C
- BRN： 1741921

Computed Properties

Exact Mass: 116.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 116.084
Heavy Atom Count: 8
Complexity: 68.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 1.34960
PSA: 26.30000
Merck: 1535
Refractive Index: n20/D 1.394(lit.)
Water Partition Coefficient: 0.7 g/100 mL (20 ºC)
Boiling Point: 124-126 °C(lit.)
Melting Point: −78 °C (lit.)
Vapor Pressure: 15 mmHg ( 25 °C)
8 mmHg ( 20 °C)
Flash Point: Fahrenheit: 73.4 ° f
Celsius: 23 ° c
FEMA: 2174 | BUTYL ACETATE
Solubility: 5.3g/l
Color/Form: Colorless transparent liquid with fruit flavor. [1]
PH: 6.2 (5.3g/l, H2O, 20℃)(External MSDS)
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids, strong bases.
Solubility: It is slightly soluble in water and soluble in most organic solvents such as ethanol, ether and hydrocarbons. [15]
Freezing Point: -77.9℃
Density: 0.88 g/mL at 25 °C(lit.)
Ionization Potential: 10.00 eV

Butyl Acetate,Dehydrated Security Information

Symbol: GHS02 GHS07
RTECS：AF7350000
WGK Germany：1
Safety Term：3
Safety Instruction： S25
Packing Group：III
Packing Group：III
Risk Phrases：R10; R66; R67
Hazard Level：3
Hazardous Material transportation number：UN 1123 3/PG 3
Hazard Statement： H226,H336
Warning Statement： P261
Prompt：dangerous
Storage Condition：Sealed, cool and dry for storage.
PackingGroup：III
Risk Phrases： 10-66-67
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 orally in rats: 14.13 g/kg (Smyth)
Explosive Limit：1.4-7.5%(V)
HazardClass：3

Butyl Acetate,Dehydrated Customs Data

HS CODE：2915330000
Customs Data：

China Customs Code:
2915390090

Overview:

2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Butyl Acetate,Dehydrated Synthesis

Synthetic Circuit 1

50-99-7

123-86-4

109-21-7

64-17-5

67-64-1

107-92-6

2140-48-9

71-36-3

72-89-9

141-78-6

105-54-4

1420-36-6

Reaction Conditions

1.1S:H2O, 72 h, 37°C

Reference

: Metabolic engineering of Clostridium acetobutylicum for the production of butyl butyrate

By Noh, Hyeon Ji et al, Applied Microbiology and Biotechnology, 2018, 102(19), 8319-8327